BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Rubidium-Strontium (Rb-Sr)
Dating for Geological Formations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Potassium,rubidium

Cat. No.: B14718378

Introduction

Rubidium-Strontium (Rb-Sr) dating is a radiometric technique used to determine the age of
rocks and minerals.[1][2] The method is based on the beta decay of Rubidium-87 (8’Rb) to
Strontium-87 (87Sr).[3] 8’Rb, a naturally occurring isotope of rubidium, decays with a very long
half-life of approximately 49.23 billion years, making this method particularly suitable for dating
ancient geological materials, including terrestrial rocks, lunar samples, and meteorites.[1][3][4]
This technique is a cornerstone of geochronology, providing critical insights into the formation
and evolution of the Earth's crust and mantle.[5]

The fundamental principle involves measuring the present-day concentrations of 8’Rb and &’Sr
in a rock or mineral. The amount of 87Sr in a sample is a combination of the strontium initially
incorporated during its formation and the radiogenic 8’Sr produced by the decay of 8’Rb over
time. By quantifying these isotopes, scientists can calculate the time elapsed since the rock or
mineral became a closed system to Rb and Sr.[1]

Principle of the Isochron Method

The Rb-Sr dating method widely employs the isochron technique to determine the age of a
suite of rock or mineral samples.[6] This graphical method is powerful because it does not
require knowledge of the initial amount of 8’Sr in the system. The key assumptions for a valid
isochron are:
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e The samples (e.g., different minerals from the same rock or different cogenetic rock
samples) all had the same initial 8Sr/86Sr ratio at the time of their formation (t=0).[5]

e The rock or mineral has remained a closed system since its formation, meaning there has
been no loss or gain of Rb or Sr.[2][5]

e The samples have a range of Rb/Sr ratios.[5]

The age determination is based on the isochron equation:
(87Sr/88Sr)p = (87Sr/®%Sr)o + (87Rb/88Sr)p * (€M(AY) - 1)
Where:

o (87Sr/®%Sr)p is the ratio of these isotopes measured in the sample today.

(87Sr/8Sr)o is the initial ratio at the time of formation.

(B’Rb/8®Sr)p is the ratio of these isotopes measured today.

A is the decay constant of 8’Rb (approximately 1.42 x 10~11 yr-1),

t is the time elapsed since formation (the age).

When data from several cogenetic samples are plotted on a graph with 87Sr/86Sr on the y-axis
and 8’Rb/8eSr on the x-axis, they should form a straight line (an isochron).[2][7] The age (t) can
be calculated from the slope of this line, and the initial 87Sr/86Sr ratio can be determined from
the y-intercept.[5]

Applications
The Rb-Sr dating method is versatile and has been applied extensively in geology:

» Dating Igneous Rocks: It is highly effective for determining the crystallization age of igneous
rocks like granites.[3] Different minerals within an igneous rock will crystallize with varying
Rb/Sr ratios but the same initial 87Sr/86Sr ratio, making them ideal for the isochron method.[1]

[6]
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» Dating Metamorphic Events: During metamorphism, the Rb-Sr system can be reset. This
allows geologists to date the timing of metamorphic events.[4][5] Mineral isochrons can help
constrain the pressure-temperature-time paths of metamorphic rocks.[5]

o Sedimentary and Ore Deposit Dating: Under specific circumstances, the Rb-Sr method can
be applied to date sedimentary sequences and ore deposits.[3]

o Extraterrestrial Materials: The technique has been crucial in dating meteorites and lunar
rocks, contributing significantly to our understanding of the early solar system.[3][4][7]

Strengths and Limitations
Strengths:

o Wide Applicability: The method can be used on a variety of common rock-forming minerals,
such as micas (biotite, muscovite) and potassium feldspar, which are rich in rubidium.[6][8]

¢ Isochron Method: The isochron approach provides a robust internal check on the
assumptions of the dating method and yields both the age and the initial isotopic
composition.[4]

» Dating Ancient Rocks: The long half-life of 8’Rb makes it ideal for dating very old geological
formations.[4][5]

Limitations:

e Open System Behavior: The mobility of Rb and Sr, particularly in the presence of
hydrothermal fluids, can disrupt the closed-system assumption, leading to inaccurate ages.
[1] Subsequent geological events like weathering or alteration can reset the isotopic clock.[1]

o Lower Precision than Some Methods: For dating igneous crystallization, methods like U-Pb
dating of zircon can often provide higher precision.[5]

« Isobaric Interference: 8’Rb and 87Sr have the same mass number, which creates an isobaric
interference during mass spectrometry. This necessitates the chemical separation of Rb and
Sr before analysis.[3]
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Protocols for Rb-Sr Dating

This section outlines the standard protocol for determining the age of geological formations
using the Rb-Sr isochron method.

1. Sample Collection and Preparation

» Field Collection: Collect several kilograms of fresh, unweathered rock from a suite of
samples that are believed to be cogenetic (formed from the same source at the same time).

[6]

e Crushing and Homogenization: The rock samples are crushed into smaller chips and then
pulverized into a fine, homogeneous powder (typically to <200 mesh).[4][6]

¢ Mineral Separation (Optional but Recommended): For mineral isochrons, separate different
mineral phases (e.g., biotite, muscovite, K-feldspar, plagioclase) from the crushed rock. This
is typically done using magnetic separation, heavy liquids, and hand-picking under a
microscope. Minerals with a wide range of Rb/Sr ratios are ideal.[1]

2. Isotope Dilution and Chemical Separation

o Sample Digestion: A precisely weighed aliquot of the rock powder or mineral separate is
dissolved in a mixture of strong acids (e.g., hydrofluoric and nitric acid) in a clean laboratory
environment to prevent contamination.

« Isotopic Spiking: Before dissolution, a known amount of an isotopic tracer (or "spike"),
enriched in 8Sr and &Rb, is added to the sample. This allows for the precise determination
of the Rb and Sr concentrations via isotope dilution mass spectrometry.[6]

e lon Exchange Chromatography: The dissolved sample solution is passed through ion-
exchange columns to separate Rb and Sr from other elements in the rock matrix and from
each other.[3][9] This step is critical to eliminate isobaric interference between 8’Rb and 8’Sr
during mass spectrometric analysis.[3]

3. Mass Spectrometry
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« |sotopic Analysis: The purified Rb and Sr fractions are loaded onto metal filaments and
analyzed using a Thermal lonization Mass Spectrometer (TIMS) or, increasingly, a Multi-
Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).[5]

o Measurement: The mass spectrometer measures the isotopic ratios required for the isochron
plot, primarily 87Sr/86Sr and 8’Rb/2°Sr. The stable isotope 8°Sr is used for normalization as its
abundance is not affected by radioactive decay.[6]

4. Data Presentation and Age Calculation
The measured isotopic ratios are compiled into a table for analysis.

Table 1: Example Rb-Sr Isotopic Data for a Granite Pluton

Sample/Mineral 87Rb/®6Sr (+20) 87Sr[86Sr (+20)
Whole Rock 1 1.55+£0.02 0.7255 + 0.0001
Whole Rock 2 2.80+0.03 0.7450 + 0.0001
Plagioclase 0.25+0.01 0.7085 £ 0.0001
K-Feldspar 5.50 + 0.06 0.7821 + 0.0001
Biotite 15.20 £ 0.15 0.9203 + 0.0002

 |Isochron Plotting: The 87Sr/2®Sr ratios are plotted against the 8’Rb/2Sr ratios.

o Regression Analysis: A linear regression is performed on the data points. The quality of the fit
is often assessed using the Mean Square of Weighted Deviates (MSWD), where a value
close to 1 indicates a good fit.[3][5]

¢ Age Calculation: The age (t) is calculated from the slope (m) of the isochron using the
formula:t=In(m+ 1) /A

e Initial Ratio: The y-intercept of the isochron gives the initial 8’Sr/8°Sr ratio for the rock suite,
which provides valuable information about the source magma.[5]
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Visualizations
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Caption: The radioactive decay pathway of Rubidium-87 to Strontium-87.
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Caption: Experimental workflow for Rb-Sr geochronology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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